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An In-depth Technical Guide to Methyl 3-((3-bromophenoxy)methyl)benzoate

Abstract

Methyl 3-((3-bromophenoxy)methyl)benzoate (CAS No. 148255-19-0) is an ether-linked
aromatic compound with significant potential as a building block in medicinal chemistry and
materials science.[1][2] Its structure incorporates three key features: a methyl benzoate group,
a bromophenoxy moiety, and a central benzyl ether linkage. This guide provides a
comprehensive technical overview of its molecular structure, physicochemical properties, a
detailed protocol for its synthesis via the Williamson ether synthesis, methods for its structural
characterization, and a discussion of its potential applications for researchers and drug
development professionals.

Introduction and Molecular Structure

Methyl 3-((3-bromophenoxy)methyl)benzoate is a bifunctional organic molecule. The
presence of a bromine atom on one aromatic ring and a methyl ester on the other provides two
distinct points for further chemical modification. The central ether bond links these two
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functionalized aromatic systems. This molecular architecture makes it a valuable intermediate
for constructing more complex molecules, particularly in the development of novel therapeutic
agents and functional materials.

Molecular Structure

The structure consists of a methyl benzoate ring connected to a 3-bromophenol ring through a
methylene (-CH:z-) bridge, forming a benzyl ether.

Caption: 2D Molecular Structure of Methyl 3-((3-bromophenoxy)methyl)benzoate.

Physicochemical Properties

A summary of the key physicochemical properties of the title compound is provided below.

Property Value Reference
CAS Number 148255-19-0 [1]
Molecular Formula C15H13BrOs [11[3]
Molecular Weight 321.17 g/mol [1][3]

MDL Number MFCD03290349 [11[3]

NAMBLMWCKIDIKS-
InChl Key [3]
UHFFFAOYSA-N

Appearance Expected to be a solid or oil

Synthesis Pathway: The Williamson Ether Synthesis

The most direct and widely used method for preparing asymmetrical ethers like Methyl 3-((3-
bromophenoxy)methyl)benzoate is the Williamson ether synthesis.[4][5] This reaction is a
classic example of a bimolecular nucleophilic substitution (Sn2) mechanism.[6][7]

The synthesis involves two primary reactants:

» Nucleophile: The sodium or potassium salt of 3-bromophenol (3-bromophenoxide),
generated by deprotonating the phenol with a suitable base.
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» Electrophile: Methyl 3-(bromomethyl)benzoate, which features a reactive primary benzylic
bromide.[2]

The phenoxide ion attacks the electrophilic benzylic carbon of methyl 3-
(bromomethyl)benzoate, displacing the bromide leaving group to form the ether linkage.[8]
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Step 2: SN2 Reaction
Nucleophilic attack on the benzylic carbon

Step 3: Aqueous Work-up
Removal of salts and solvent

Step 4: Purification
Column Chromatography

Final Product:
Methyl 3-((3-bromophenoxy)methyl)benzoate

Click to download full resolution via product page
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Caption: General workflow for the synthesis of Methyl 3-((3-
bromophenoxy)methyl)benzoate.

Mechanism of Action

The reaction proceeds via a concerted Sn2 pathway. The choice of a primary benzylic halide as
the electrophile is critical, as it is highly reactive towards Sn2 attack and less prone to the
competing E2 elimination reaction that can occur with secondary or tertiary halides.[6][7]

3-Bromophenoxide lon (Nucleophile) Methyl 3-(bromomethyl)benzoate (Electrophile)
Nucleophilic Attack/
ﬁc-o Bond FNr Bond Broken

Methyl 3-((3-bromophenoxy)methyl)benzoate Bromide lon (Leaving Group)

{

Click to download full resolution via product page

Caption: Simplified Sn2 mechanism for the Williamson ether synthesis.

Detailed Experimental Protocol

This protocol describes a robust method for the laboratory-scale synthesis of the title
compound.

Reagents and Materials:
e 3-Bromophenol
o Methyl 3-(bromomethyl)benzoate[9]

e Potassium Carbonate (K2CO3s), anhydrous
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Acetone or N,N-Dimethylformamide (DMF), anhydrous
Ethyl acetate

Hexane

Brine (saturated NaCl solution)

Magnesium sulfate (MgSQOa), anhydrous

Silica gel (for column chromatography)

Procedure:

Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, add 3-bromophenol (1.0 eq.), anhydrous potassium carbonate (1.5 eq.),
and 100 mL of anhydrous acetone.

Addition of Electrophile: Stir the suspension vigorously for 15 minutes at room temperature.
Add a solution of methyl 3-(bromomethyl)benzoate (1.05 eq.) in 20 mL of anhydrous acetone
dropwise over 10 minutes.

Reaction: Heat the reaction mixture to reflux (approx. 56°C for acetone) and maintain for 12-
18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the
starting materials are consumed.

Work-up: After cooling to room temperature, filter the reaction mixture to remove the
inorganic salts (K=COs and KBr). Wash the solid residue with a small amount of acetone.

Solvent Removal: Combine the filtrates and remove the acetone under reduced pressure
using a rotary evaporator.

Extraction: Dissolve the resulting crude oil/solid in 100 mL of ethyl acetate. Transfer the
solution to a separatory funnel and wash sequentially with 1 M NaOH (2 x 50 mL) to remove
any unreacted phenol, water (1 x 50 mL), and brine (1 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude product.
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« Purification: Purify the crude product by flash column chromatography on silica gel, using a
hexane/ethyl acetate gradient as the eluent, to obtain the pure Methyl 3-((3-
bromophenoxy)methyl)benzoate.

Structural Characterization

Confirmation of the product's identity and purity is achieved through standard spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)

e 'H NMR (400 MHz, CDCls):

o 0 ~8.1-8.2 ppm (s, 1H): Aromatic proton on the benzoate ring between the two
substituents (position 2).

[e]

0 ~7.9-8.0 ppm (d, 1H): Aromatic proton on the benzoate ring ortho to the ester (position
6).

[¢]

0 ~7.6 ppm (d, 1H): Aromatic proton on the benzoate ring ortho to the methylene bridge
(position 4).

[e]

0 ~7.4 ppm (t, 1H): Aromatic proton on the benzoate ring meta to both substituents
(position 5).

[¢]

0 ~7.1-7.2 ppm (m, 2H): Aromatic protons on the bromophenoxy ring.

[e]

0 ~6.9-7.0 ppm (m, 2H): Aromatic protons on the bromophenoxy ring.

o

0 5.1 ppm (s, 2H): Methylene protons of the ether linkage (-O-CHz-Ar).

o 0 3.9 ppm (s, 3H): Methyl protons of the ester group (-COOCHS3).

e 13C NMR (100 MHz, CDCls):

o & ~166.5 ppm: Carbonyl carbon of the ester.
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o & ~157 ppm: Aromatic carbon of the bromophenoxy ring attached to the ether oxygen.

o 0 ~138 ppm: Quaternary aromatic carbon of the benzoate ring attached to the methylene
bridge.

o 0 ~134 ppm: Aromatic CH of the benzoate ring.

o 0 ~131 ppm: Quaternary aromatic carbon of the benzoate ring attached to the ester.
o 0 ~130.5 ppm: Aromatic CH of the bromophenoxy ring.

o 0 ~129.5 ppm: Aromatic CH of the benzoate ring.

o 0 ~129 ppm: Aromatic CH of the benzoate ring.

o 0 ~124 ppm: Aromatic CH of the bromophenoxy ring.

o 0 ~122.5 ppm: Quaternary aromatic carbon of the bromophenoxy ring attached to
bromine.

o 0 ~118 ppm: Aromatic CH of the bromophenoxy ring.
o 0 ~113 ppm: Aromatic CH of the bromophenoxy ring.
o & ~70 ppm: Methylene carbon of the ether linkage (-O-CH2-Ar).

o 0 ~52.5 ppm: Methyl carbon of the ester group.

Infrared (IR) Spectroscopy (Predicted)

e ~3050-3100 cm~: Aromatic C-H stretching.

e ~2850-2960 cm~1: Aliphatic C-H stretching (from -CHz- and -CHs groups).
e ~1720 cm~1: Strong C=0 stretching of the ester carbonyl group.

e ~1580-1600 cm~1: Aromatic C=C ring stretching.

e ~1250-1300 cm~1: C-O stretching of the ester.
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e ~1200-1250 cm~1: Asymmetric C-O-C stretching of the aryl ether.
e ~1000-1050 cm~1; Symmetric C-O-C stretching of the aryl ether.

e ~550-650 cm~1: C-Br stretching.

Applications and Future Directions

The unique structure of Methyl 3-((3-bromophenoxy)methyl)benzoate makes it a versatile
intermediate in several fields:

e Medicinal Chemistry: This compound can serve as a scaffold for synthesizing more complex
molecules for drug discovery. The brominated ring can undergo further functionalization via
cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), while the ester can be
hydrolyzed to a carboxylic acid or converted to an amide. Analogs of this structure have
been investigated as potential inhibitors of enzymes like malate dehydrogenase, which is a
target in cancer metabolism research.

» Materials Science: The rigid aromatic units and the potential for further polymerization or
modification make this molecule a candidate for the synthesis of novel polymers, liquid
crystals, or other functional organic materials.[2]

Conclusion

Methyl 3-((3-bromophenoxy)methyl)benzoate is a valuable synthetic intermediate whose
preparation is readily achieved through the well-established Williamson ether synthesis. This
guide provides the essential theoretical and practical knowledge for its synthesis and
characterization. The dual reactivity of its ester and bromo-substituted rings offers significant
opportunities for the development of novel compounds in pharmaceutical and materials science
research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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